Cas no 2103-89-1 (THIAZOLE, 4-(4-METHYLPHENYL)-2-(METHYLTHIO)-)
2103-89-1 structure
Product Name:THIAZOLE, 4-(4-METHYLPHENYL)-2-(METHYLTHIO)-
CAS No:2103-89-1
MF:C11H11NS2
MW:221.34173989296
CID:3536169
PubChem ID:13866031
Update Time:2025-04-22
THIAZOLE, 4-(4-METHYLPHENYL)-2-(METHYLTHIO)- Chemical and Physical Properties
Names and Identifiers
-
- THIAZOLE, 4-(4-METHYLPHENYL)-2-(METHYLTHIO)-
- DTXSID401271983
- 2103-89-1
- 4-(4-Methylphenyl)-2-(methylthio)thiazole
-
- Inchi: 1S/C11H11NS2/c1-8-3-5-9(6-4-8)10-7-14-11(12-10)13-2/h3-7H,1-2H3
- InChI Key: ZURMFDPUGCXPEU-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CC=C(C)C=C2)N=C1SC
Computed Properties
- Exact Mass: 221.03329170Da
- Monoisotopic Mass: 221.03329170Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 66.4Ų
THIAZOLE, 4-(4-METHYLPHENYL)-2-(METHYLTHIO)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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